Cas no 185757-28-2 (Benzene, 1-(4,5-diethyl-1,4-cyclopentadien-1-yl)-4-methyl-)

Benzene, 1-(4,5-diethyl-1,4-cyclopentadien-1-yl)-4-methyl- structure
185757-28-2 structure
Product Name:Benzene, 1-(4,5-diethyl-1,4-cyclopentadien-1-yl)-4-methyl-
CAS No:185757-28-2
MF:C16H20
MW:212.330004692078
CID:1378709
PubChem ID:12975324
Update Time:2025-04-20

Benzene, 1-(4,5-diethyl-1,4-cyclopentadien-1-yl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(4,5-diethyl-1,4-cyclopentadien-1-yl)-4-methyl-
    • 1-(4,5-diethylcyclopenta-1,4-dien-1-yl)-4-methylbenzene
    • 185757-28-2
    • DTXSID30514261
    • Inchi: 1S/C16H20/c1-4-13-10-11-16(15(13)5-2)14-8-6-12(3)7-9-14/h6-9,11H,4-5,10H2,1-3H3
    • InChI Key: WFEJDOWGPVUZOR-UHFFFAOYSA-N
    • SMILES: C1(CC)CC=C(C2C=CC(C)=CC=2)C=1CC

Computed Properties

  • Exact Mass: 212.1566
  • Monoisotopic Mass: 212.156500638g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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